1-(benzo[d]isoxazol-3-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)methanesulfonamide

• IUPAC Name: 1-(1,2-benzoxazol-3-yl)-N-[(6-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]methanesulfonamide
• InChI: InChI=1S/C18H14N6O3S2/c25-29(26,11-14-12-4-1-2-5-15(12)27-23-14)19-10-18-21-20-17-8-7-13(22-24(17)18)16-6-3-9-28-16/h1-9,19H,10-11H2
• InChI Key: JCUXPRQICFNTPI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NO2)CS(=O)(=O)NCC3=NN=C4N3N=C(C=C4)C5=CC=CS5
• Molecular Formula: C18H14N6O3S2
• Molecular Weight: 426.5 g/mol

Description

1-(benzo[d]isoxazol-3-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)methanesulfonamide is a useful research compound. Its molecular formula is C18H14N6O3S2 and its molecular weight is 426.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A considerable amount of research has been devoted to synthesizing and characterizing compounds structurally related to "1-(benzo[d]isoxazol-3-yl)-N-((6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)methanesulfonamide". These studies typically involve complex chemical synthesis processes aimed at creating novel heterocyclic compounds with potential for various applications. For example, the synthesis of novel pyridine and fused pyridine derivatives has been reported, focusing on compounds with antimicrobial and antioxidant activities (E. M. Flefel et al., 2018). Additionally, the regioselective synthesis of fused heterocycles under thermal and microwave irradiation has been explored, demonstrating the chemical versatility and potential pharmacological significance of these compounds (Mostafa E. Salem et al., 2015).

Molecular Docking and Biological Activities

Research on related compounds also includes molecular docking studies to predict the interaction with biological targets, such as enzymes or receptors. These studies aim to identify potential therapeutic applications based on the compounds' binding affinity to specific proteins. For instance, the inhibition of human carbonic anhydrase isozymes by sulfonamides incorporating various moieties suggests potential therapeutic applications in targeting tumor-associated isoforms (A. Alafeefy et al., 2015).

Environmental and Material Science Applications

Beyond pharmacological interests, some studies have investigated the use of structurally related compounds in environmental sensing and material science. For instance, the development of metal-organic frameworks (MOFs) for luminescence sensing and pesticide removal demonstrates the potential environmental applications of these compounds (Yang Zhao et al., 2017).